BE“GHE Foundational & Exploratory

Check Availability & Pricing

Ginnol: A Technical Guide to its Chemical
Properties, Biological Activities, and
Experimental Insights

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ginnol

Cat. No.: B1258068

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ginnol, a long-chain fatty alcohol, is a naturally occurring compound found in various plant
species. This technical guide provides a comprehensive overview of its chemical properties,
known biological activities, and available experimental data. The information is intended to
serve as a valuable resource for researchers and professionals in drug development and
related scientific fields. While Ginnol has been identified in several plants and possesses
documented bioactive properties, detailed mechanistic studies and well-defined experimental
protocols remain areas of active investigation.

Chemical Properties of Ginnol

Ginnol, systematically known as (10S)-nonacosan-10-ol, is a saturated fatty alcohol with the
chemical formula C29H600.[1] Its identity and fundamental properties are summarized below.
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Property Value Source

CAS Number 2606-50-0 [1]

Molecular Formula C29H600 [1]

Molecular Weight 424.8 g/mol [1]

IUPAC Name (10S)-nonacosan-10-ol [1]

Synonyms Celidoniol, (10S)-10- o
Nonacosanol

Melting Point 81-82 °C

Boiling Point (estimated) 463.00 °C

Flash Point (estimated) 136.5 °C

Water Solubility (estimated) 5.026 x 10~ mg/L at 25 °C

pKa No data available

Biological Activities and Potential Signaling
Pathways

Ginnol has been reported to exhibit a range of biological activities, including antibacterial,
antioxidant, anti-inflammatory, and antiviral properties. However, the specific signaling
pathways and detailed molecular mechanisms underlying these effects are not yet well-
elucidated in publicly available literature.

Antibacterial Activity

Extracts containing nonacosan-10-ol have demonstrated antibacterial effects, particularly
against Gram-negative bacteria. The mechanism is suggested to involve interactions with the
bacterial cell membrane, leading to a disruption of its integrity and function.

Antioxidant and Anti-inflammatory Effects

Ginnol is reported to possess antioxidant and anti-inflammatory properties. The proposed
mechanism of action involves its interaction with biological membranes and proteins, potentially
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influencing membrane fluidity and permeability, and modulating the activity of proteins involved
in inflammatory and oxidative stress pathways.

Antiviral Activity

There are reports of Ginnol exhibiting antiviral activity, notably against influenza strains. The
inhibitory action is thought to occur at the early stages of the viral life cycle, possibly by
interfering with viral entry or replication.

Experimental Insights

Detailed experimental protocols for the biological activities of Ginnol are not extensively
documented in the available literature. The following represents a general overview based on
common methodologies for assessing the reported bioactivities.

General Experimental Workflow for Bioactivity
Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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